Tetrazole-aminopterin
Tetrazole-aminopterin
Brand Name:
Vulcanchem
CAS No.:
127134-21-8
VCID:
VC21126685
InChI:
InChI=1S/C19H20N12O3/c20-15-14-16(27-19(21)26-15)23-8-11(24-14)7-22-10-3-1-9(2-4-10)17(32)25-12(18(33)34)5-6-13-28-30-31-29-13/h1-4,8,12,22H,5-7H2,(H,25,32)(H,33,34)(H,28,29,30,31)(H4,20,21,23,26,27)/t12-/m0/s1
SMILES:
C1=CC(=CC=C1C(=O)NC(CCC2=NNN=N2)C(=O)O)NCC3=CN=C4C(=N3)C(=NC(=N4)N)N
Molecular Formula:
C19H20N12O3
Molecular Weight:
464.4 g/mol
Tetrazole-aminopterin
CAS No.: 127134-21-8
Cat. No.: VC21126685
Molecular Formula: C19H20N12O3
Molecular Weight: 464.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 127134-21-8 |
|---|---|
| Molecular Formula | C19H20N12O3 |
| Molecular Weight | 464.4 g/mol |
| IUPAC Name | (2S)-2-[[4-[(2,4-diaminopteridin-6-yl)methylamino]benzoyl]amino]-4-(2H-tetrazol-5-yl)butanoic acid |
| Standard InChI | InChI=1S/C19H20N12O3/c20-15-14-16(27-19(21)26-15)23-8-11(24-14)7-22-10-3-1-9(2-4-10)17(32)25-12(18(33)34)5-6-13-28-30-31-29-13/h1-4,8,12,22H,5-7H2,(H,25,32)(H,33,34)(H,28,29,30,31)(H4,20,21,23,26,27)/t12-/m0/s1 |
| Standard InChI Key | IMRSBQGLWIOFSP-LBPRGKRZSA-N |
| Isomeric SMILES | C1=CC(=CC=C1C(=O)N[C@@H](CCC2=NNN=N2)C(=O)O)NCC3=CN=C4C(=N3)C(=NC(=N4)N)N |
| SMILES | C1=CC(=CC=C1C(=O)NC(CCC2=NNN=N2)C(=O)O)NCC3=CN=C4C(=N3)C(=NC(=N4)N)N |
| Canonical SMILES | C1=CC(=CC=C1C(=O)NC(CCC2=NNN=N2)C(=O)O)NCC3=CN=C4C(=N3)C(=NC(=N4)N)N |
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